Cas no 6971-62-6 (2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile)

• Product Name: 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• CAS No: 6971-62-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 521083
• PubChem ID: 248926
• Update Time: 2025-06-13

2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• 2-methoxy-6-oxo-1H-pyrimidine-5-carbonitrile
• 2-methoxy-6-oxo-1,6-dihydro-pyrimidine-5-carbonitrile
• 5-Cyan-2-methoxy-4-pyrimidinol
• AC1L6NE2
• AC1Q6D0D
• AG-K-73015
• AR-1E3155
• CTK5D1040
• NSC66584
• 6971-62-6
• NSC-66584
• DTXSID60290107
• SB56882

• Inchi： 1S/C6H5N3O2/c1-11-6-8-3-4(2-7)5(10)9-6/h3H,1H3,(H,8,9,10)
• InChI Key： FNSKXBPTPCJYDJ-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 151.03825
• Monoisotopic Mass: 151.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.37
• Refractive Index: 1.604
• PSA: 74.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

Comprehensive Overview of 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS No. 6971-62-6)

2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS No. 6971-62-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a pyrimidine derivative, features a methoxy group and a nitrile functionality, making it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "pyrimidine-based building blocks", "nitrile-containing heterocycles", and "CAS 6971-62-6 applications", reflecting its relevance in drug discovery and material science.

The molecular structure of 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile includes a dihydropyrimidine core, which is a key motif in many biologically active compounds. This scaffold is known for its role in enzyme inhibition and receptor modulation, aligning with current trends in targeted therapy development. Recent studies highlight its potential in designing anticancer agents and antiviral drugs, addressing global health challenges such as oncology and infectious diseases. Searches for "pyrimidine derivatives in drug design" and "heterocyclic nitriles in medicine" underscore the compound's growing importance.

From a synthetic chemistry perspective, CAS No. 6971-62-6 serves as a precursor for more complex molecules. Its methoxy and cyano groups offer reactive sites for further functionalization, enabling the creation of libraries for high-throughput screening. This aligns with the increasing demand for diverse chemical space exploration in AI-driven drug discovery, a hot topic in 2024. Queries like "building blocks for combinatorial chemistry" and "scaffold hopping with pyrimidines" reflect this application.

In agrochemical research, 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile has shown promise as a template for crop protection agents. Its structural features may contribute to the development of novel herbicides or pesticides with improved selectivity, responding to the agricultural sector's need for sustainable solutions. Keywords such as "green chemistry in agrochemicals" and "pyrimidine-based plant growth regulators" are frequently associated with this compound.

Analytical characterization of 6971-62-6 typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring quality control for research use. The compound's stability under various conditions is another area of interest, with searches including "storage conditions for nitrile compounds" and "pyrimidine degradation studies". These aspects are critical for laboratories focusing on long-term stability of chemical inventories.

Environmental and safety profiles of 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile are also frequently discussed. While not classified as hazardous, proper handling protocols are emphasized in queries like "safe handling of cyano compounds" and "waste disposal of heterocyclic derivatives". This reflects the broader industry shift toward responsible chemical management and green laboratory practices.

The commercial availability of CAS No. 6971-62-6 through specialty chemical suppliers makes it accessible for academic and industrial research. Procurement-related searches such as "bulk pyrimidine suppliers" and "custom synthesis of dihydropyrimidines" indicate its market presence. Pricing trends and supply chain resilience for such niche compounds remain topics of interest post-pandemic.

Future research directions for this compound may include its integration into metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), given the rising interest in porous materials for gas storage and catalysis. Searches for "nitrile-functionalized MOFs" and "pyrimidine linkers in materials science" suggest expanding applications beyond life sciences.

In summary, 2-Methoxy-6-oxo-1,6-dihydropyrimidine-5-carbonitrile represents a multifaceted compound with cross-disciplinary relevance. Its structural versatility continues to inspire innovation across pharmaceutical development, agricultural chemistry, and advanced materials, making CAS 6971-62-6 a compound worth watching in coming years.